Cas no 1111237-62-7 (1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide)
![1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide structure](https://ossimg.kuujia.com/scimg/1111500/1111237-62-7x500.png)
1111237-62-7 structure
Product Name:1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
CAS No:1111237-62-7
MF:C20H26N6O3S
MW:430.523842334747
CID:5342264
Update Time:2023-11-20
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-((2-amino-2-oxoethyl)thio)-N,4-diisobutyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- 1-(2-amino-2-oxoethyl)sulfanyl-N,4-bis(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- 1-[(2-amino-2-oxoethyl)thio]-N,4-diisobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- 1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
-
- Inchi： 1S/C20H26N6O3S/c1-11(2)8-22-17(28)13-5-6-14-15(7-13)26-19(25(18(14)29)9-12(3)4)23-24-20(26)30-10-16(21)27/h5-7,11-12H,8-10H2,1-4H3,(H2,21,27)(H,22,28)
- InChI Key： PHMHYZSYLHFRBL-UHFFFAOYSA-N
- SMILES： S(CC(N)=O)C1=NN=C2N1C1C=C(C(NCC(C)C)=O)C=CC=1C(N2CC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 661
- XLogP3: 2.2
- Topological Polar Surface Area: 149
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-7334-2μmol |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-5μmol |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-10μmol |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-20μmol |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-1mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-2mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-3mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-4mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-5mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7334-10mg |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
1111237-62-7 | 10mg |
$79.0 | 2023-09-10 |
1-[(carbamoylmethyl)sulfanyl]-N,4-bis(2-methylpropyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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